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Compound of Interest

Compound Name: 4-(tert-Butyl)picolinic acid

CAS No.: 42205-74-3

Cat. No.: B1286411

Get Quote

Before any spectroscopic analysis, the elemental composition provides the fundamental

building blocks of our investigation. For 4-(tert-Butyl)picolinic acid, the molecular formula is

established as C₁₀H₁₃NO₂[1][2].

With the molecular formula, the first critical calculation is the Degree of Unsaturation (DoU).

This value indicates the total number of rings and/or multiple bonds within the molecule,

providing an initial blueprint of its structure.

Formula: DoU = C - (H/2) + (N/2) + 1

Calculation: DoU = 10 - (13/2) + (1/2) + 1 = 10 - 6.5 + 0.5 + 1 = 5

A DoU of 5 is highly suggestive of an aromatic system. A typical benzene or pyridine ring

accounts for four degrees of unsaturation (one ring and three double bonds). The remaining

degree of unsaturation is consistent with a carbonyl group (C=O), such as that found in a

carboxylic acid. This initial calculation immediately aligns with the proposed structure

containing a pyridine ring and a carboxylic acid group.
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The Elucidation Workflow: A Strategic Overview
The structure elucidation of an organic molecule is a systematic process of piecing together a

puzzle. Each analytical technique provides a unique piece of information, and their strategic

combination is key to an unambiguous conclusion. Our workflow is designed for maximum

efficiency and confidence, starting with broad structural features and progressively resolving

finer atomic details.
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Caption: A strategic workflow for structure elucidation.
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Mass Spectrometry: Confirming Molecular Mass and
Fragmentation
Mass spectrometry (MS) serves as the first experimental validation of the molecular formula by

providing a precise molecular weight. For a polar, acidic molecule like 4-(tert-Butyl)picolinic
acid, Electrospray Ionization (ESI) is an ideal technique due to its soft ionization nature, which

typically preserves the molecular ion.

Rationale for ESI: ESI is chosen to minimize fragmentation and maximize the abundance of the

protonated molecular ion [M+H]⁺, which is crucial for confirming the molecular weight. Analysis

is often performed via Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the

sample's purity is assessed simultaneously.

Expected Data
The analysis in positive ion mode is expected to yield the molecular ion and common adducts.

Ion Description Calculated m/z

[M+H]⁺ Protonated Molecular Ion 180.1025

[M+Na]⁺ Sodium Adduct 202.0844

[M-C(CH₃)₃]⁺ Loss of tert-butyl group 122.0399

[M-COOH]⁺ Loss of carboxylic acid group 134.1021

Molecular Weight: 179.22 g/mol [1][2]

Experimental Protocol: LC-MS (ESI)
Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute

to a final concentration of 10 µg/mL using a mobile phase mimic (e.g., 50:50

acetonitrile:water with 0.1% formic acid).

Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

coupled with a UHPLC system.
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LC Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-

equilibrate.

Flow Rate: 0.4 mL/min.

MS Conditions (Positive ESI Mode):

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Scan Range: 50-500 m/z.

The accurate mass measurement of the [M+H]⁺ ion, matching the calculated value within a

narrow tolerance (e.g., < 5 ppm), provides high confidence in the elemental formula

C₁₀H₁₃NO₂.

Infrared Spectroscopy: Identifying Key Functional
Groups
Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the functional

groups present in a molecule. The spectrum provides direct evidence for the carboxylic acid

moiety and the aromatic nature of the pyridine ring.

Rationale for ATR-FTIR: Attenuated Total Reflectance (ATR) is a modern, convenient

alternative to traditional KBr pellets. It requires minimal sample preparation and provides high-

quality spectra of solid samples.
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Expected Data
The IR spectrum of a carboxylic acid is distinguished by its highly characteristic O-H and C=O

stretching vibrations.

Wavenumber (cm⁻¹) Vibration Type Functional Group

2500-3300 O-H stretch (very broad) Carboxylic Acid

2970-2870 C-H stretch tert-Butyl & Pyridine-H

~1710 C=O stretch Carboxylic Acid (dimer)

1600-1450 C=C and C=N stretches Pyridine Ring

~1370 C-H bend (symmetric) tert-Butyl

~1250 C-O stretch Carboxylic Acid

Note: The broadness of the O-H stretch is due to extensive hydrogen bonding, which is a

hallmark of carboxylic acids in the solid state.[3]

Experimental Protocol: ATR-FTIR
Sample Preparation: Place a small amount (a few milligrams) of the solid 4-(tert-
Butyl)picolinic acid sample directly onto the ATR crystal.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory (e.g., a diamond crystal).

Data Acquisition:

Collect a background spectrum of the clean, empty ATR crystal.

Apply pressure to the sample using the anvil to ensure good contact.

Collect the sample spectrum over a range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids_and_Nitriles/20.08%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://www.benchchem.com/product/b1286411/docs?utm_src=pdf-body#foundational-analysis-molecular-formula-and-degrees-of-unsaturation
https://www.benchchem.com/product/b1286411/docs?utm_src=pdf-body#foundational-analysis-molecular-formula-and-degrees-of-unsaturation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber.

The observation of a very broad absorption centered around 3000 cm⁻¹ and a strong, sharp

peak around 1710 cm⁻¹ provides definitive evidence for the carboxylic acid functional group.

Nuclear Magnetic Resonance: Assembling the
Molecular Skeleton
Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structure elucidation,

providing detailed information about the carbon-hydrogen framework. Through a combination of

1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments, the precise connectivity of the atoms can be

determined.

Rationale for Solvent Choice: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent solvent

choice. It readily dissolves the polar carboxylic acid, and its exchangeable acidic proton signal

is observable. Chloroform-d (CDCl₃) can also be used, but the acidic proton may exchange

more rapidly or be broader.

¹H NMR Spectroscopy: Proton Environment and
Connectivity
The ¹H NMR spectrum reveals the number of distinct proton environments, their relative

numbers (integration), and their neighboring protons (multiplicity).

Expected Spectrum (in DMSO-d₆):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~13.0 broad s 1H
Carboxylic Acid (-

COOH)

~8.7 d 1H Pyridine H-6

~8.0 d 1H Pyridine H-3

~7.8 dd 1H Pyridine H-5

~1.3 s 9H tert-Butyl (-C(CH₃)₃)

The -COOH proton appears far downfield as a broad singlet due to its acidic nature and

hydrogen bonding. This peak will disappear upon the addition of a drop of D₂O, a classic test

for exchangeable protons.[3]

The pyridine protons are in the aromatic region, deshielded by the ring current and the

electron-withdrawing nitrogen. Their specific shifts and coupling patterns are diagnostic of

the 2,4-disubstitution pattern.

The tert-butyl protons appear as a sharp singlet, integrating to 9 protons, confirming the

presence of this group. Its upfield chemical shift is characteristic of alkyl protons.

¹³C NMR Spectroscopy: The Carbon Backbone
The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

Expected Spectrum (in DMSO-d₆):
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Chemical Shift (δ, ppm) Carbon Type Assignment

~166 Carbonyl Carboxylic Acid (C=O)

~162 Aromatic C (quaternary) Pyridine C-4

~150 Aromatic CH Pyridine C-6

~148 Aromatic C (quaternary) Pyridine C-2

~125 Aromatic CH Pyridine C-3

~122 Aromatic CH Pyridine C-5

~35 Aliphatic C (quaternary) -C(CH₃)₃

~30 Aliphatic CH₃ -C(CH₃)₃

The carbonyl carbon is significantly deshielded, appearing around 166 ppm.[3]

The aromatic carbons of the pyridine ring appear between 120-165 ppm. The carbons

directly attached to the nitrogen and the tert-butyl group (C-2, C-4, C-6) are typically the

most deshielded.

The aliphatic carbons of the tert-butyl group are found upfield, as expected.

2D NMR: Confirming Connections
2D NMR experiments are crucial for unambiguously linking the signals observed in the 1D

spectra.

COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled

to each other (typically on adjacent carbons). A cross-peak between two proton signals in the

COSY spectrum confirms they are J-coupled. For 4-(tert-Butyl)picolinic acid, COSY will

show a critical correlation between the H-5 and H-6 protons of the pyridine ring, confirming

their adjacency.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton

with its directly attached carbon. It is the definitive method for assigning which proton is
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bonded to which carbon. For example, the proton signal at ~8.7 ppm will show a cross-peak

to the carbon signal at ~150 ppm, assigning both to the C-6/H-6 pair.

Caption: Key ¹H-¹H COSY and ¹H-¹³C HSQC correlations.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Accurately weigh ~10-15 mg of the sample and dissolve it in ~0.7 mL of

DMSO-d₆ in a 5 mm NMR tube.

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with

a broadband probe.

Data Acquisition:

Tune and match the probe for both ¹H and ¹³C frequencies.

Shim the magnetic field to achieve optimal resolution.

Acquire a standard ¹H spectrum.

Acquire a proton-decoupled ¹³C spectrum.

Acquire standard 2D COSY and HSQC experiments using predefined parameter sets.

Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate

software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase

correction, and baseline correction.

Conclusion: A Unified Structural Assignment
The structure of 4-(tert-Butyl)picolinic acid is confirmed through the congruent and

complementary data from multiple analytical techniques.

Mass Spectrometry confirms the molecular formula of C₁₀H₁₃NO₂ by providing an accurate

molecular weight.[1][2]
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Infrared Spectroscopy provides definitive evidence for the presence of a carboxylic acid

functional group and an aromatic ring.[3]

¹H and ¹³C NMR Spectroscopy establish the carbon-hydrogen framework, identifying the tert-

butyl group, the three distinct protons on a substituted pyridine ring, and the carboxylic acid.

2D NMR Spectroscopy provides the final, unambiguous proof of connectivity, linking the

protons and carbons together to confirm the 2,4-disubstitution pattern on the picolinic acid

scaffold.

Each piece of evidence validates the others, leading to a single, undeniable conclusion. This

rigorous, multi-faceted approach ensures the highest level of scientific integrity and is the gold

standard for the structure elucidation of novel and known chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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